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A landmark achievement in nuclear physics, the confirmation of element 115, now officially
named Moscovium (Mc), at the GSI Helmholtz Centre for Heavy lon Research in Darmstadt,
Germany, solidified its place on the periodic table. This guide provides a comparative analysis
of the confirmatory experiments conducted at GSI and the initial discovery experiments at the
Joint Institute for Nuclear Research (JINR) in Dubna, Russia, offering insights into the
experimental methodologies and data that underpinned this significant discovery.

The synthesis of superheavy elements is a complex endeavor, pushing the boundaries of
experimental techniques. Both the initial discovery and its subsequent confirmation relied on
the same fundamental nuclear reaction: the bombardment of an americium-243 (243Am) target
with a beam of calcium-48 (#8Ca) ions. However, the experimental setups and analytical
techniques employed at each facility had distinct characteristics.

Comparative Experimental Data

The following table summarizes the key quantitative data from the discovery experiments at
JINR and the confirmation experiment at GSI.
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Parameter

JINR (Dubna) - Discovery

(2003)

GSI (Darmstadt) -
Confirmation (2012)

Accelerator

U400 Cyclotron

UNILAC

Dubna Gas-Filled Recoil

Transactinide Separator and

Separator )

Separator (DGFRS) Chemistry Apparatus (TASCA)
Projectile 48Ca 48Ca
Target 243AmO:2 on a titanium foil 243Am on a titanium backing

Beam Energy

248 MeV and 253 MeV

Not explicitly stated in

available abstracts

Total Beam Dose

~7 x 108 jons

Not explicitly stated in

available abstracts

Observed Isotopes

287MC, 288MC

ZBSMC

Number of Decay Chains

4 (3 for 288Mc, 1 for 227Mc)

30 correlated a-decay chains
of 288Mc

Detection Method

Position-sensitive silicon

detectors

High-resolution a, X-ray, and y-

ray coincidence spectroscopy

Experimental Protocols

JINR, Dubna: The First Synthesis

The pioneering experiments at the Flerov Laboratory of Nuclear Reactions at JINR involved
accelerating a beam of 48Ca ions to high energies using the U400 cyclotron.[1] This beam was
directed onto a rotating target wheel consisting of americium-243 oxide deposited on titanium
foils. The products of the fusion-evaporation reaction were then separated from the unreacted
beam and other byproducts by the Dubna Gas-Filled Recoil Separator (DGFRS). The
separated superheavy nuclei were implanted into position-sensitive silicon detectors, where
their subsequent alpha decay chains were recorded. By analyzing the energies and timing of
these decay events, the scientists were able to identify the new element and its daughter
products.
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GSI, Darmstadt: Unambiguous Confirmation

The confirmatory experiments at GSI, conducted by an international collaboration led by Lund
University, employed a similar overarching strategy but with enhanced detection capabilities.[2]
[3][4] A “8Ca beam from the UNILAC accelerator impinged on an americium-243 target. The
resulting reaction products were separated by the Transactinide Separator and Chemistry
Apparatus (TASCA).

A key innovation in the GSI experiment was the use of a sophisticated detection system that
allowed for high-resolution alpha, X-ray, and gamma-ray coincidence spectroscopy.[2][3] This
technique was crucial for providing a "fingerprint" of the new element. By detecting the
characteristic X-rays emitted from the daughter nuclides in coincidence with the alpha decays,
the researchers could definitively determine the atomic number (Z) of the decay products, thus
providing irrefutable evidence for the presence of element 115.[3][4]

Visualizing the Process

To better understand the experimental and logical frameworks of the GSI confirmation, the

following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1246206#confirming-the-discovery-of-element-115-
at-gsi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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